Cas no 54299-52-4 (1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylpropan-1-one)

• Product Name: 1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylpropan-1-one
• CAS No: 54299-52-4
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 836986
• PubChem ID: 7330514
• Update Time: 2025-04-19

1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylpropan-1-one
• 1-Propanone, 1-(2,4-dihydroxy-3,6-dimethoxyphenyl)-3-phenyl-
• 2',4'-DIHYDROXY-3',6'-DIMETHOXYDIHYDROCHALCONE
• 2-4--Dihydroxy-3-6--dimethoxydihydrochalcone
• 3-cyclohexa-2,4-dien-1-yl-1-(2,4-dihydroxy-3,6-dimethoxyphenyl)prop-2-en-1-one
• 54299-52-4
• 1-(2,4-Dihydroxy-3,6-dimethoxy-phenyl)-3-phenyl-propan-1-one
• DB-017040
• AKOS022184740
• FS-9999
• MFCD07782257
• [ "" ]

• MDL： MFCD07782257
• Inchi： 1S/C17H18O5/c1-21-14-10-13(19)17(22-2)16(20)15(14)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
• InChI Key： FXSMSBHKHZUDMO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1C(CCC1C=CC=CC=1)=O)O)OC)O

Computed Properties

• Exact Mass: 302.11500
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 580.4±50.0 °C at 760 mmHg
• Flash Point: 216.0±23.6 °C
• PSA: 75.99000
• LogP: 2.93050
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylpropan-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone